2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-(benzenesulfonamido)-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H14FN3O3S2/c1-11-7-8-12(9-14(11)18)19-16(22)15-10-25-17(20-15)21-26(23,24)13-5-3-2-4-6-13/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key: WKVWSIIFMHOMRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3)F
• Molecular Formula: C17H14FN3O3S2
• Molecular Weight: 391.4 g/mol

Description

2-Benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide, also known as BMF, is a thiazole-based compound that has been studied extensively for its potential applications in scientific research. BMF is an important molecule in the field of synthetic organic chemistry due to its unique properties, including its high solubility, its low toxicity, and its ability to form strong hydrogen bonds. BMF is used in a variety of scientific research applications, including drug discovery, protein crystallography, and molecular biology.

Mechanism of Action

The mechanism of action of 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide is not yet fully understood. However, it is believed that 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide binds to proteins through hydrogen bonding and Van der Waals interactions. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide is also thought to form strong hydrogen bonds with other molecules, such as DNA. This allows 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide to interact with proteins and DNA and to alter their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide are not yet fully understood. However, it is believed that 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide can alter the structure and function of proteins and DNA. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide has also been shown to bind to proteins and to alter their activity, which can have a variety of effects on the body.

Advantages and Limitations for Lab Experiments

The use of 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide in laboratory experiments has several advantages. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide has a high solubility, which makes it easy to work with in the laboratory. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide is also non-toxic, making it safe to use in experiments. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide also has a high binding affinity for proteins, which makes it ideal for studying proteins and their interactions.
However, there are also some limitations to using 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide in laboratory experiments. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide is expensive and can be difficult to obtain in large quantities. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide is also not very stable and can degrade over time, which can affect the accuracy of the results.

Future Directions

There are a number of potential future directions for 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide research. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide could be used to study the structure and function of proteins in greater detail. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide could also be used to study the interactions between proteins and DNA, which could provide insight into the regulation of gene expression. 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide could also be used to study the binding of small molecules to proteins, which could lead to the discovery of new drugs. Additionally, 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide could be used to study the structure and function of proteins in disease states, which could lead to new treatments for diseases.

Synthesis Methods

2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide can be synthesized in a variety of ways, including the use of a Grignard reaction, a Suzuki reaction, and a Heck reaction. A Grignard reaction involves the use of a Grignard reagent, such as magnesium bromide, to produce an alkyl bromide, which is then reacted with a sulfonamide to form 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide. A Suzuki reaction involves the use of a palladium catalyst to produce a boronate ester, which is then reacted with a sulfonamide to form 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide. A Heck reaction involves the use of a palladium catalyst to produce a vinyl bromide, which is then reacted with a sulfonamide to form 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide.

Scientific Research Applications

2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide has been used in a variety of scientific research applications, including drug discovery, protein crystallography, and molecular biology. In drug discovery, 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide has been used to study the binding affinity of small molecules to target proteins. In protein crystallography, 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide has been used to study the structure of proteins, which can provide insight into the function of the proteins. In molecular biology, 2-benzenesulfonamido-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide has been used to study the binding of DNA to proteins and to study the interactions between proteins.